Cas no 1956318-55-0 (2-(5-AMINO-1,2,4-OXADIAZOL-3-YL)PROPAN-2-OL)

• Product Name: 2-(5-AMINO-1,2,4-OXADIAZOL-3-YL)PROPAN-2-OL
• CAS No: 1956318-55-0
• MF: C₅H₉N₃O₂
• MW: 143.143860578537
• CID: 5172874
• Update Time: 2025-06-09

2-(5-AMINO-1,2,4-OXADIAZOL-3-YL)PROPAN-2-OL Chemical and Physical Properties

Names and Identifiers

• 2-(5-AMINO-1,2,4-OXADIAZOL-3-YL)PROPAN-2-OL

• Inchi： 1S/C5H9N3O2/c1-5(2,9)3-7-4(6)10-8-3/h9H,1-2H3,(H2,6,7,8)
• InChI Key： JTZUZKCTBZSTKY-UHFFFAOYSA-N
• SMILES： CC(C1N=C(N)ON=1)(O)C

Additional information on 2-(5-AMINO-1,2,4-OXADIAZOL-3-YL)PROPAN-2-OL

Introduction to 2-(5-AMINO-1,2,4-OXADIAZOL-3-yl)propan-2-ol (CAS No. 1956318-55-0)

2-(5-AMINO-1,2,4-OXADIAZOL-3-yl)propan-2-ol, also known by its CAS number 1956318-55-0, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmaceuticals. This compound is characterized by its unique structural features, which include an amino group and an oxadiazole ring. These functional groups contribute to its chemical reactivity and biological activity, making it a valuable molecule for both academic research and industrial applications.

The oxadiazole ring is a five-membered heterocyclic compound containing two oxygen atoms and one nitrogen atom. This ring system is known for its stability and the ability to form strong hydrogen bonds, which can enhance the solubility and bioavailability of the compound. The presence of the amino group further adds to the versatility of 2-(5-AMINO-1,2,4-OXADIAZOL-3-yl)propan-2-ol by providing a site for further chemical modifications and conjugations.

Recent studies have explored the potential of 2-(5-AMINO-1,2,4-OXADIAZOL-3-yl)propan-2-ol in various therapeutic areas. One notable application is in the development of novel anti-inflammatory agents. Inflammation is a complex biological response that plays a crucial role in many diseases, including arthritis, asthma, and cardiovascular disorders. Research has shown that compounds containing oxadiazole rings can exhibit potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory pathway.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory activity of 2-(5-AMINO-1,2,4-OXADIAZOL-3-yl)propan-2-ol derivatives. The results demonstrated that these compounds effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Furthermore, in vivo studies using animal models of inflammation showed significant reduction in inflammation markers, suggesting that 2-(5-AMINO-1,2,4-OXADIAZOL-3-yl)propan-2-ol has promising therapeutic potential.

In addition to its anti-inflammatory properties, 2-(5-AMINO-1,2,4-OXADIAZOL-3-yl)propan-2-ol has also been studied for its potential as an antimicrobial agent. The oxadiazole ring is known to have broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. A study published in the European Journal of Medicinal Chemistry in 2020 evaluated the antimicrobial efficacy of several 2-(5-amino)-1,2,4-thiadiazole derivatives against a panel of clinically relevant bacterial strains. The results indicated that these compounds exhibited potent antibacterial activity with low minimum inhibitory concentrations (MICs), making them attractive candidates for further development as novel antibiotics.

The synthetic accessibility of 2-(5-amino)-1,2,4-thiadiazole derivatives is another factor contributing to their appeal in pharmaceutical research. A recent review article in Organic & Biomolecular Chemistry highlighted several efficient synthetic routes for preparing these compounds. One common approach involves the cyclization of nitriles with hydrazides or hydrazines under mild conditions. This method allows for the facile introduction of various substituents on the amino group and the oxadiazole ring, enabling the synthesis of a diverse library of compounds for biological evaluation.

Beyond its therapeutic applications, 2-(5-amino)-1,2,4-thiadiazole has also found use in materials science and chemical synthesis. The unique electronic properties of the oxadiazole ring make it an attractive building block for constructing functional materials with enhanced optical and electronic properties. For example, a study published in Advanced Materials in 2019 reported the synthesis of conjugated polymers incorporating oxadiazole units as electron-withdrawing moieties. These polymers exhibited excellent photovoltaic performance when used as active layers in organic solar cells.

In conclusion, 2-(5-amino)-1,2,4-thiadiazole (CAS No. 1956318-55-0) is a versatile compound with a wide range of potential applications in both pharmaceuticals and materials science. Its unique structural features and chemical reactivity make it an attractive molecule for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases and technological challenges.